N-[1-(4,5-dihydro-1,3-thiazol-2-ylamino)-3-methyl-1-oxobutan-2-yl]adamantane-1-carboxamide

• IUPAC Name: N-[1-(4,5-dihydro-1,3-thiazol-2-ylamino)-3-methyl-1-oxobutan-2-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C19H29N3O2S/c1-11(2)15(16(23)22-18-20-3-4-25-18)21-17(24)19-8-12-5-13(9-19)7-14(6-12)10-19/h11-15H,3-10H2,1-2H3,(H,21,24)(H,20,22,23)
• InChI Key: BJVRTNTVXIZAOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1=NCCS1)NC(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C19H29N3O2S
• Molecular Weight: 363.5 g/mol

Description

N-[1-(4,5-dihydro-1,3-thiazol-2-ylamino)-3-methyl-1-oxobutan-2-yl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C19H29N3O2S and its molecular weight is 363.52. The purity is usually 95%.
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Scientific Research Applications

Antiviral Applications

A study conducted by Göktaş et al. (2012) explored the synthesis of N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide compounds, which include a structure related to N-[1-(4,5-dihydro-1,3-thiazol-2-ylamino)-3-methyl-1-oxobutan-2-yl]adamantane-1-carboxamide. This research found that these compounds, particularly the one labeled as 3b, demonstrated potent antiviral activity against influenza A and B viruses in MDCK cell cultures. The compound 3b specifically showed a significant inhibitory effect in a virus hemolysis assay, suggesting its role as a fusion inhibitor for the influenza virus by preventing the conformational change of the influenza virus hemagglutinin at low pH (Göktaş et al., 2012).

Synthesis and Chemical Properties

The synthesis of similar compounds involving adamantane structures has been a subject of interest in various studies. For instance, Fürstner et al. (2008) described the preparation of non-symmetrical imidazolium salts, including an adamantyl variant. This study contributes to the broader understanding of adamantane derivatives' synthesis and potential applications in various fields, including medicinal chemistry (Fürstner et al., 2008).

Molecular Recognition and Structural Analysis

Karle et al. (1997) explored the molecular recognition properties of 1,3-bis[(pyrid-2-ylamino)carbonyl]adamantane, a compound structurally related to the adamantane-1-carboxamide series. This study provides insights into the conformational adaptability of such compounds in forming one-dimensional motifs, relevant in the context of molecular recognition and assembly (Karle et al., 1997).

Catalytic Synthesis

Shishkin et al. (2020) researched the catalytic synthesis of N-Aryladamantane-1-carboxamides using phosphorus trichloride. This study is crucial in understanding the chemical synthesis processes that could potentially involve this compound (Shishkin et al., 2020).

Quantum Analysis and Interaction Energies

El-Emam et al. (2020) conducted a study focusing on the quantitative assessment of noncovalent interactions in N-substituted-5-(adamantan-1-yl)-1,3,4-thiadiazole-2-amines, which is relevant in understanding the molecular properties of adamantane derivatives. This study employed crystallographic and QTAIM analysis to elucidate the structures and interaction energies, providing a comprehensive understanding of the molecular interactions at play (El-Emam et al., 2020).